5-Isothiocyanato-2-benzofuran-1,3-dione

• CAS No.: 153754-59-7
• Molecular Formula: C9H3NO3S
• Molecular Weight: 205.19 g/mol
• IUPAC Name: 5-isothiocyanato-2-benzofuran-1,3-dione
• InChI: InChI=1S/C9H3NO3S/c11-8-6-2-1-5(10-4-14)3-7(6)9(12)13-8/h1-3H
• InChI Key: LIAWUBRFROSJNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N=C=S)C(=O)OC2=O

Description

5-Isothiocyanato-2-benzofuran-1,3-dione is a useful research compound. Its molecular formula is C9H3NO3S and its molecular weight is 205.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-(Isothiocyanatomethyl)furan (0.659 g, 4.734 mmol) and maleic anhydride (0.475 g, 4.844 mmol) were dissolved in ether (17 mL) and stirred at room temperature for 16 hours under a positive pressure. The reaction mixture evaporated to dryness overnight leaving a light colored solid. The solid was triturated with ether (3.0 mL), collected by filtration, washed with ether (8×1.0 mL), and dried to afford the title 4-isothiocyanatophthalic anhydride as off-white crystals in a yield of 0.842 g, (75 percent of theoretical) which melted at 128°-129° C.; 1H NMR (300 MHz, acetone-d6) d 6.58 (br s, 1H), 5.41 (s, 1H), 5.35 (s, 1H), 4.71 (AB q, J=18.4 Hz, 2H), 3.61 (d, J=6.8 Hz, 1H), 3.51 (d, J=6.8 Hz, 1H), 13C NMR (75 MHz, acetone-d6) d 172.1, 172.0, 147.4, 133.6, 128.9, 84.1, 83.5, 51.0 49.7, 43.0; IR (Nujol) 2210, 2135, 1850, 1780, 1760 cm-1; MS m/e 237, 209, 179, 139, 98, 81 (base), 53.

Synthesis routes and methods II

Procedure details

The 4-isothiocyanatophthalic acid thus obtained was immediately heated to reflux in a mixture of trifluoroacetic anhydride and methylene chloride for 2 hours under a nitrogen atmosphere. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. Recrystallization of the resultant solid from 30 mL of carbon tetrachloride afforded 4-isothiocyanatophthalic anhydride as brownish-purple crystals in a yield of 2.3778 g, (77 percent of theoretical). The title compound melted at 106°-108° C.; 1H NMR (300 MHz, acetone-d6) d, 8.15 (d, J=8.1 Hz, 1H), 8.06 (d, J=1.7 Hz, 1H), 7.97 (dd, J=8.1, 1.7 Hz, 1H); 13C NMR (75 MHz, acetone-d6) d 163.3, 162.6, 139.8, 134.8, 134.6, 130.6, 128.2, 123.5, 111.6; IR (CHCl3) 2010 (br), 1840, 1740 cm-1; MS m/e 205, 161, 133 (base), 74.